Cas no 1249774-15-9 (tert-butyl 2-(3-hydroxypropyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 2-(3-hydroxypropyl)pyrrolidine-1-carboxylate
• CAS No: 1249774-15-9
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• CID: 4564612
• PubChem ID: 19978603
• Update Time: 2025-06-08

tert-butyl 2-(3-hydroxypropyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-hydroxypropyl)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-(3-hydroxypropyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H23NO3/c1-12(2,3)16-11(15)13-8-4-6-10(13)7-5-9-14/h10,14H,4-9H2,1-3H3
• InChI Key： JZSNIRHFBXQBTF-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC1CCCO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl 2-(3-hydroxypropyl)pyrrolidine-1-carboxylate

Introduction to Tert-butyl 2-(3-hydroxypropyl)pyrrolidine-1-carboxylate (CAS No. 1249774-15-9)

Tert-butyl 2-(3-hydroxypropyl)pyrrolidine-1-carboxylate, a compound with the chemical formula C₁₁H₂₁O₃N, is a derivative of pyrrolidine that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique CAS number 1249774-15-9, exhibits a complex structural framework that makes it a promising candidate for various biochemical applications. The presence of both a tert-butyl group and a hydroxypropyl side chain contributes to its distinct chemical properties, which are being thoroughly explored for potential therapeutic benefits.

In recent years, the interest in this compound has been fueled by its potential role in drug design and molecular pharmacology. The pyrrolidine core is a common motif in many bioactive molecules, and modifications to this scaffold can lead to novel compounds with enhanced pharmacological properties. Specifically, the tert-butyl 2-(3-hydroxypropyl)pyrrolidine-1-carboxylate structure offers a balance between lipophilicity and solubility, which are critical factors for drug bioavailability and efficacy.

The hydroxypropyl group in the molecule introduces a polar region, which can improve water solubility and interaction with biological targets. This feature is particularly valuable in the development of drugs that require systemic delivery or need to cross biological membranes. Additionally, the tert-butyl group provides steric hindrance, which can influence the binding affinity and selectivity of the compound towards specific receptors or enzymes.

Recent studies have highlighted the compound's potential in modulating enzyme activity and receptor interactions. For instance, researchers have investigated its effects on enzymes involved in metabolic pathways, suggesting that it may have applications in treating metabolic disorders. The hydroxyl group also makes it a candidate for further derivatization, allowing chemists to tailor its properties for specific therapeutic needs.

The synthesis of tert-butyl 2-(3-hydroxypropyl)pyrrolidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for research purposes.

In terms of pharmacological activity, preliminary studies have shown that this compound may exhibit anti-inflammatory and analgesic properties. The interaction between the hydroxypropyl group and biological targets suggests potential applications in managing inflammatory conditions. Furthermore, its structural similarity to known bioactive molecules makes it an attractive scaffold for structure-activity relationship (SAR) studies.

The field of drug discovery is continuously evolving, and compounds like tert-butyl 2-(3-hydroxypropyl)pyrrolidine-1-carboxylate are at the forefront of innovation. Researchers are leveraging computational methods and high-throughput screening to identify new applications for this molecule. These efforts are complemented by experimental validations, where the compound is tested in vitro and in vivo to assess its biological activity and safety profile.

The versatility of this compound lies in its ability to be modified at multiple sites without losing its core pharmacophore. This flexibility allows scientists to explore different derivatives with tailored properties, expanding the range of possible applications. Whether it is used as an intermediate in drug synthesis or as a lead compound for further development, CAS no 1249774-15-9 represents a significant asset in pharmaceutical chemistry.

The future prospects of this compound are promising, with ongoing research aimed at uncovering new therapeutic uses. Collaborative efforts between academia and industry are essential to translate laboratory findings into clinical applications. As our understanding of molecular interactions deepens, compounds like tert-butyl 2-(3-hydroxypropyl)pyrrolidine-1-carboxylate will continue to play a vital role in advancing medical science.